Cas no 2229179-42-2 (4-chloro-1-ethyl-5-(oxiran-2-yl)-1H-imidazole)

• Product Name: 4-chloro-1-ethyl-5-(oxiran-2-yl)-1H-imidazole
• CAS No: 2229179-42-2
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 6212866
• PubChem ID: 165743503
• Update Time: 2025-06-12

4-chloro-1-ethyl-5-(oxiran-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-ethyl-5-(oxiran-2-yl)-1H-imidazole
• EN300-1996432
• 2229179-42-2

• Inchi： 1S/C7H9ClN2O/c1-2-10-4-9-7(8)6(10)5-3-11-5/h4-5H,2-3H2,1H3
• InChI Key： MESTYACNGWMFLR-UHFFFAOYSA-N
• SMILES： ClC1=C(C2CO2)N(C=N1)CC

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30.4Ų

Additional information on 4-chloro-1-ethyl-5-(oxiran-2-yl)-1H-imidazole

Professional Introduction to 4-chloro-1-ethyl-5-(oxiran-2-yl)-1H-imidazole (CAS No. 2229179-42-2)

4-chloro-1-ethyl-5-(oxiran-2-yl)-1H-imidazole, with the CAS number 2229179-42-2, is a significant compound in the field of pharmaceutical chemistry and drug development. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro and oxiranyl substituents makes it a versatile intermediate for synthesizing various pharmacologically active compounds.

The compound's structure consists of an imidazole ring, which is a common motif in many bioactive molecules. The imidazole core is known for its stability and ability to participate in hydrogen bonding, making it an ideal scaffold for drug design. In particular, the 4-chloro substituent at the 4-position of the imidazole ring enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions. This property is particularly useful in the synthesis of more complex molecules.

The 1-ethyl group at the 1-position adds another layer of functionality, influencing both the electronic and steric properties of the molecule. This ethyl group can serve as a handle for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities. Additionally, the presence of an oxiran-2-yl group at the 5-position introduces a strained three-membered ring, which is known to be a versatile moiety in organic synthesis.

Oxiranes, or epoxides, are well-known for their reactivity in ring-opening reactions with nucleophiles. This characteristic makes them valuable tools in constructing complex molecular architectures. In the context of 4-chloro-1-ethyl-5-(oxiran-2-yl)-1H-imidazole, the oxiranyl group can be selectively opened under controlled conditions to introduce various functional groups at the 2-position of the oxirane ring. This flexibility allows chemists to design molecules with specific biological targets.

Recent advancements in synthetic methodologies have highlighted the importance of such versatile intermediates like 4-chloro-1-ethyl-5-(oxiran-2-yl)-1H-imidazole. Researchers have been exploring new ways to utilize this compound in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising activities against various biological targets, including enzymes and receptors involved in disease pathways.

In particular, researchers have been interested in developing inhibitors targeting enzymes such as kinases and proteases, which play crucial roles in many diseases. The unique structural features of 4-chloro-1-ethyl-5-(oxiran-2-yl)-1H-imidazole make it an excellent starting point for designing such inhibitors. By leveraging its reactivity, scientists can create molecules that specifically interact with these enzymes, potentially leading to new treatments for conditions like cancer and inflammatory diseases.

The oxiranyl group's ability to undergo ring-opening reactions has also been exploited in the development of prodrugs. Prodrugs are inactive precursors that are converted into active drugs inside the body. By incorporating an oxirane moiety into a drug molecule, researchers can design prodrugs that release the active drug in a controlled manner, improving bioavailability and reducing side effects.

Another area where 4-chloro-1-ethyl-5-(oxiran-2-yl)-1H-imidazole has shown promise is in the field of materials science. The compound's ability to undergo polymerization reactions has been explored for creating novel polymers with unique properties. These polymers can find applications in various sectors, including pharmaceuticals, where they might serve as delivery systems for drugs or as components of biodegradable materials.

The synthesis of 4-chloro-1-ethyl-5-(oxiran-2-yli)-1H-imidazole itself is a testament to the advances in synthetic organic chemistry. Modern techniques allow for efficient and scalable production of this compound, making it more accessible for research and industrial applications. The synthesis typically involves multi-step reactions starting from readily available precursors, showcasing the ingenuity of contemporary synthetic strategies.

In conclusion, 4-chloro-1ethyl5(oxiran22yli)lHimidazole (CAS No2229179422) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements in medicine and materials science.